Cas no 1805535-39-0 (2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol
• CAS No: 1805535-39-0
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4885415
• Update Time: 2025-10-12

2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol

• Inchi： 1S/C8H7ClF3NO/c9-2-6-7(10)4(3-14)1-5(13-6)8(11)12/h1,8,14H,2-3H2
• InChI Key： LSRBSPCCTVVWOW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(CO)=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol

2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS No. 1805535-39-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule incorporates a pyridine ring with substituents at positions 2, 3, 4, and 6, making it a complex yet intriguing system for further exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving nucleophilic substitutions and fluorination reactions. The chloromethyl group at position 2 and the difluoromethyl group at position 6 introduce unique electronic effects, enhancing the molecule's reactivity and stability. Additionally, the fluoro substituent at position 3 contributes to the overall polarity and aromaticity of the pyridine ring, making it an attractive candidate for various applications.

One of the most promising areas of application for 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol is in the field of agrochemicals. Researchers have recently explored its potential as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Studies conducted under controlled conditions have demonstrated its efficacy in controlling invasive weed species without causing significant harm to crops, making it a potential alternative to conventional herbicides.

In the pharmaceutical industry, this compound has shown potential as a precursor for drug development. Its structure allows for further functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. For instance, modifications to the methanol group at position 4 could lead to compounds with anti-inflammatory or antiviral activities. Ongoing research is focused on optimizing these derivatives for clinical applications.

The environmental impact of 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol has also been a subject of recent studies. Researchers have investigated its biodegradation pathways and found that under aerobic conditions, the compound undergoes rapid transformation into less toxic byproducts. This suggests that it may have a lower environmental footprint compared to other similar compounds, making it a more sustainable option for industrial use.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions. The initial step typically involves the synthesis of a pyridine derivative with appropriate substituents, followed by selective fluorination and chlorination steps. The use of modern catalytic systems has significantly improved the yield and purity of the final product, ensuring its suitability for high-value applications.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS No. 1805535-39-0) represents a cutting-edge compound with diverse applications across multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers and developers seeking innovative solutions in agriculture, pharmaceuticals, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry.